Cas no 228267-82-1 (Olean-12-en-28-oicacid, 2,3-dihydroxy-29-oxo-, (2b,3b,20b)- (9CI))
228267-82-1 structure
Product Name:Olean-12-en-28-oicacid, 2,3-dihydroxy-29-oxo-, (2b,3b,20b)- (9CI)
CAS No:228267-82-1
MF:C30H46O5
MW:486.683249950409
CID:287193
Update Time:2024-03-01
Olean-12-en-28-oicacid, 2,3-dihydroxy-29-oxo-, (2b,3b,20b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Olean-12-en-28-oicacid, 2,3-dihydroxy-29-oxo-, (2b,3b,20b)- (9CI)
- Eriophyllal
- Olean-12-en-28-oic acid, 2,3-dihydroxy-29-oxo-, (2β,3β,20β)- (9CI)
-
- Inchi: 1S/C30H46O5/c1-25(2)21-9-10-29(6)22(27(21,4)16-20(32)23(25)33)8-7-18-19-15-26(3,17-31)11-13-30(19,24(34)35)14-12-28(18,29)5/h7,17,19-23,32-33H,8-16H2,1-6H3,(H,34,35)/t19-,20-,21-,22+,23-,26-,27-,28+,29+,30-/m0/s1
- InChI Key: XMKVRNILSGRNNF-VOQUHGCTSA-N
- SMILES: [C@@H]1(O)[C@@]([C@]2([C@](C)(C[C@@H]1O)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@@](C1)(C=O)C)(C(O)=O)CC3)[H])C)(C)CC2)[H])(C)C
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 597.7±50.0 °C(Predicted)
- PSA: 52.54
- pka: 4.44±0.70(Predicted)
Olean-12-en-28-oicacid, 2,3-dihydroxy-29-oxo-, (2b,3b,20b)- (9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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